Bis(2-hydroxyethyl) cyclohexane-1,4-dicarboxylate

• IUPAC Name: bis(2-hydroxyethyl) cyclohexane-1,4-dicarboxylate
• InChI: InChI=1S/C12H20O6/c13-5-7-17-11(15)9-1-2-10(4-3-9)12(16)18-8-6-14/h9-10,13-14H,1-8H2
• InChI Key: GUBFEVIJQHWXNF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)OCCO)C(=O)OCCO
• Molecular Formula: C12H20O6
• DSSTOX Substance ID: DTXSID90736149
• Molecular Weight: 260.28 g/mol
• CAS RN: 1571-00-2

Description

Bis(2-hydroxyethyl) cyclohexane-1,4-dicarboxylate (BHCD) is a chemical compound that has been the subject of various research and manufacturing processes. It is a derivative of bis-hydroxyethyl terephthalate (BHET), which is a common polymer used in everyday life due to its good toughness, light weight, and resistance to acid and alkali.

Synthesis Analysis

The synthesis of BHCD involves a hydrogenation method of a benzene ring derivative. The process includes providing a first reactant including bis-hydroxyethyl terephthalate (BHET), adding 2-(2-hydroxyethoxy)ethyl 2-hydroxyethyl terephthalate (BHEET) to the first reactant including BHET to form a second reactant, and then performing hydrogenation on the second reactant.

Molecular Structure Analysis

The molecular formula of BHCD is C12H20O6. Its average mass is 260.284 Da and its monoisotopic mass is 260.125977 Da.

Chemical Reactions Analysis

The chemical reaction involved in the synthesis of BHCD is the hydrogenation of bis-hydroxyethyl terephthalate (BHET) to prepare cyclohexane ethylene glycol ester. This reaction is performed on a second reactant formed by adding 2-(2-hydroxyethoxy)ethyl 2-hydroxyethyl terephthalate (BHEET) to the first reactant including BHET.

Scientific Research Applications

Catalytic Applications

Bis(2-hydroxyethyl) cyclohexane-1,4-dicarboxylate, as part of a copper(II) complex, demonstrates significant efficacy as a pre-catalyst in cyclohexane oxidation. This complex, featuring a unique cuboid structure, catalyzes cyclohexane oxidation under mild conditions, achieving notable yields of cyclohexanol and cyclohexanone (Hazra, Mukherjee, Silva, & Pombeiro, 2014).

Mechanism of Action

The mechanism of action in the synthesis of BHCD involves the hydrogenation of a benzene ring derivative. This process is facilitated by a stable Cu-based catalyst (Cu/MgAl2O4) with strong metal-support interaction, which is synthesized via calcination and reduction of CuMgAl-LDH precursor.

Future Directions

The future direction of BHCD research is focused on upcycling waste polyethylene terephthalate (PET) to produce economic value of cyclohexane ethylene glycol ester. This process can decrease the emission of CO2 and microplastics. The development of more efficient catalysts and optimization of the hydrogenation process are potential areas of future research.